2-Chloro-2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide
2-Chloro-2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide
Brand Name:
Vulcanchem
CAS No.:
120225-75-4
VCID:
VC0017608
InChI:
InChI=1S/C15H19ClN6O4/c1-4-18-12(23)8-7-9(26-15(2,3)25-7)13(24-8)22-5-19-6-10(17)20-14(16)21-11(6)22/h5,7-9,13H,4H2,1-3H3,(H,18,23)(H2,17,20,21)
SMILES:
CCNC(=O)C1C2C(C(O1)N3C=NC4=C(N=C(N=C43)Cl)N)OC(O2)(C)C
Molecular Formula:
C₁₅H₁₉ClN₆O₄
Molecular Weight:
382.8
2-Chloro-2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide
CAS No.: 120225-75-4
Reference Standards
VCID: VC0017608
Molecular Formula: C₁₅H₁₉ClN₆O₄
Molecular Weight: 382.8
| CAS No. | 120225-75-4 |
|---|---|
| Product Name | 2-Chloro-2’,3’-O-isopropylideneadenosine-5’-N-ethylcarboxamide |
| Molecular Formula | C₁₅H₁₉ClN₆O₄ |
| Molecular Weight | 382.8 |
| IUPAC Name | 4-(6-amino-2-chloropurin-9-yl)-N-ethyl-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxamide |
| Standard InChI | InChI=1S/C15H19ClN6O4/c1-4-18-12(23)8-7-9(26-15(2,3)25-7)13(24-8)22-5-19-6-10(17)20-14(16)21-11(6)22/h5,7-9,13H,4H2,1-3H3,(H,18,23)(H2,17,20,21) |
| SMILES | CCNC(=O)C1C2C(C(O1)N3C=NC4=C(N=C(N=C43)Cl)N)OC(O2)(C)C |
| Synonyms | 1-(6-Amino-2-chloro-9H-purin-9-yl)-1-deoxy-N-ethyl-2,3-O-(1-methylethylidene)-β-D-ribofuranuronamide; |
| PubChem Compound | 14775451 |
| Last Modified | Dec 19 2021 |
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